2-methyl-N-(1-methylpiperidin-4-yl)benzamide

• IUPAC Name: 2-methyl-N-(1-methylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C14H20N2O/c1-11-5-3-4-6-13(11)14(17)15-12-7-9-16(2)10-8-12/h3-6,12H,7-10H2,1-2H3,(H,15,17)
• InChI Key: RNBKPAXPLSFIBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2CCN(CC2)C
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol

Description

2-methyl-N-(1-methylpiperidin-4-yl)benzamide is a chemical compound that belongs to the class of benzamides It features a benzamide core with a 2-methyl substitution and a 1-methylpiperidin-4-yl group attached to the nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-(1-methylpiperidin-4-yl)benzamide typically involves the following steps:

Formation of the Piperidine Derivative: The starting material, 1-methylpiperidine, is reacted with an appropriate reagent to introduce the 4-yl group.

Amidation Reaction: The piperidine derivative is then reacted with 2-methylbenzoyl chloride in the presence of a base such as triethylamine to form the desired benzamide compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-(1-methylpiperidin-4-yl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The benzamide group can undergo nucleophilic substitution reactions, particularly at the carbonyl carbon.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides or piperidine derivatives.

Scientific Research Applications

2-methyl-N-(1-methylpiperidin-4-yl)benzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-methyl-N-(1-methylpiperidin-4-yl)benzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• N-(1-benzylpiperidin-4-yl)-2-methyl-N-(1-methylpiperidin-4-yl)benzamide
• 4-amino-N-methyl-N-(1-methylpiperidin-4-yl)benzamide

Uniqueness

2-methyl-N-(1-methylpiperidin-4-yl)benzamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and binding affinities, making it valuable for specific research applications.